Cas no 102074-43-1 (1-(aminomethyl)cyclopentane-1-carboxylic acid)

1-(Aminomethyl)cyclopentane-1-carboxylic acid is a cyclopentane-derived amino acid featuring both carboxylic acid and aminomethyl functional groups. This compound serves as a versatile building block in organic synthesis and pharmaceutical research, particularly in the design of peptidomimetics and constrained analogs. Its rigid cyclopentane backbone enhances conformational stability, making it valuable for studying structure-activity relationships in bioactive molecules. The bifunctional nature allows for selective modifications at either the amine or carboxyl group, facilitating diverse derivatization. It is also of interest in medicinal chemistry for its potential to improve metabolic stability and bioavailability in drug candidates. Suitable for controlled reactions under standard conditions, it offers reliable performance in synthetic applications.
1-(aminomethyl)cyclopentane-1-carboxylic acid structure
102074-43-1 structure
Product Name:1-(aminomethyl)cyclopentane-1-carboxylic acid
CAS No:102074-43-1
MF:C7H13NO2
MW:143.183622121811
CID:1087071
PubChem ID:16730047
Update Time:2025-05-27

1-(aminomethyl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(Aminomethyl)cyclopentanecarboxylic acid
    • 1-Aminomethyl-cyclopentan-carbonsaeure-(1)
    • 1-(aminomethyl)cyclopentane-1-carboxylic acid
    • CS-0271540
    • EN300-116558
    • AKOS005172376
    • SCHEMBL1821191
    • 102074-43-1
    • 1-(aminomethyl)cyclopentanecarboxylicacid
    • 1-(aminomethyl)cyclopentanecarboxylic acid(SALTDATA: HCl)
    • cyclopentanecarboxylic acid, 1-(aminomethyl)-, hydrochloride
    • STK506200
    • ALBB-010093
    • VZQSZPCSJJSCDJ-UHFFFAOYSA-N
    • DS-020449
    • MDL: MFCD09971199
    • Inchi: 1S/C7H13NO2/c8-5-7(6(9)10)3-1-2-4-7/h1-5,8H2,(H,9,10)
    • InChI Key: VZQSZPCSJJSCDJ-UHFFFAOYSA-N
    • SMILES: OC(C1(CN)CCCC1)=O

Computed Properties

  • Exact Mass: 143.094628657g/mol
  • Monoisotopic Mass: 143.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.1
  • Topological Polar Surface Area: 63.3Ų

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